Cas no 1396846-14-2 (1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• CAS No: 1396846-14-2
• MF: C₁₈H₂₄N₆O₂
• MW: 356.422163009644
• CID: 6349131
• PubChem ID: 71790136
• Update Time: 2025-11-06

1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• 1396846-14-2
• 1-(2-ethoxyphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
• 1-(2-ethoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea
• F6222-0717
• VU0537694-1
• AKOS024539977

• Inchi： 1S/C18H24N6O2/c1-3-26-16-7-5-4-6-15(16)22-18(25)21-14-12-19-17(20-13-14)24-10-8-23(2)9-11-24/h4-7,12-13H,3,8-11H2,1-2H3,(H2,21,22,25)
• InChI Key： FSMWIMICPLTNFO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(NC1C=NC(=NC=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 356.19607403g/mol
• Monoisotopic Mass: 356.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea

Introduction to 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea (CAS No. 1396846-14-2)

The compound 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea, identified by its CAS number 1396846-14-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core conjugated with an ethoxyphenyl group and a piperazine moiety, has garnered attention due to its structural complexity and potential therapeutic applications. The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The presence of the 4-methylpiperazin-1-yl substituent introduces a hydrogen bond donor capability, enhancing binding affinity to protein receptors, while the urea linkage provides additional opportunities for hydrogen bonding interactions, crucial for drug-receptor specificity.

In recent years, the development of small molecules targeting neurological disorders has seen considerable progress, with compounds incorporating piperazine derivatives demonstrating promising effects. The 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea structure aligns with this trend, as it combines the neuropharmacologically relevant piperazine moiety with a pyrimidine ring system known for its role in kinase inhibition and other metabolic pathways. This combination suggests potential applications in the treatment of conditions such as anxiety, depression, and cognitive disorders, where modulation of neurotransmitter systems is key.

Recent studies have highlighted the importance of structure-based drug design in optimizing pharmacokinetic and pharmacodynamic properties. The 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea molecule exemplifies this approach, with its multifaceted binding interactions offering a rationale for further investigation. Computational modeling and molecular dynamics simulations have been instrumental in predicting the binding mode of this compound to target proteins. These studies indicate that the ethoxyphenyl group and the urea moiety play critical roles in stabilizing interactions within the binding pocket, suggesting that modifications in these regions could yield analogs with enhanced potency or selectivity.

The synthesis of 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrimidine ring typically begins with condensation reactions between halogenated pyrimidines and appropriate nucleophiles. Subsequent functionalization at the 5-position via urea formation involves the reaction of a halopyrimidine derivative with an amine derivative containing the desired substituents. The final step often includes protecting group strategies to prevent unwanted side reactions during purification.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrimidine-piperazine structure provides a versatile platform that can be modified to explore different pharmacological profiles. For instance, variations in the substitution pattern on the pyrimidine ring or changes in the piperazine side chain could lead to compounds with improved solubility, metabolic stability, or target specificity. Such modifications are often guided by high-throughput screening (HTS) data or by leveraging existing knowledge about similar molecules.

The biological activity of 1-(2-ethoxyphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea has been preliminarily assessed through in vitro assays targeting key enzymes and receptors relevant to neurological disorders. Initial results suggest that this compound exhibits moderate affinity for certain serotonin receptors, which are implicated in mood regulation and cognitive function. Furthermore, its interaction with other neurotransmitter systems has been explored, indicating potential effects on dopamine and norepinephrine pathways as well. These findings underscore its therapeutic relevance and justify further investigation into its mechanisms of action.

In vivo studies have begun to complement these preclinical findings, providing insights into the compound's efficacy and safety profile. Animal models have been employed to evaluate behavioral responses following administration of 1-(2-hydroxypropyl)-3-[6-methyl-tetrahydro-pyrazino[4,3-b]pyridin]-4(3H)-one, revealing anxiolytic-like effects consistent with its serotonergic activity. Additionally, pharmacokinetic studies have assessed absorption, distribution, metabolism, and excretion (ADME) parameters to better understand how this compound behaves within biological systems. These studies are critical for predicting human pharmacokinetics and for guiding dosing regimens in future clinical trials.

The development pipeline for 1-(2-hydroxypropyl)-3-[6-methyl-tetrahydro-pyrazino[4,3-b]pyridin]-4(3H)-one is still in its early stages, but collaborations between academic researchers and pharmaceutical companies are accelerating progress toward clinical validation. The compound's unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches. Advances in computational chemistry are enabling more accurate predictions of molecular interactions, which can guide synthetic modifications aimed at improving therapeutic efficacy while minimizing side effects.

Regulatory considerations play a significant role in advancing this compound through clinical development pipelines. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality materials suitable for human testing. Additionally, navigating regulatory pathways requires thorough documentation of synthesis procedures, analytical methods, and preclinical data to support safety and efficacy claims before human trials can commence.

The broader implications of research on compounds like 1-(2-hydroxypropyl)-3-[6-methyl-tetrahydro-pyrazino[4,3-b]pyridin]-4(3H)-one extend beyond individual therapeutic applications; they contribute to our fundamental understanding of drug-receptor interactions and inform strategies for developing new treatments across multiple disease areas. As our knowledge base grows through continued research efforts like these—both experimental investigations into biological activity as well as computational modeling—the likelihood increases that novel drugs will emerge from such endeavors.